Cas no 30344-97-9 (Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI))

• Product Name: Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI)
• CAS No: 30344-97-9
• MF: C₂₄H₃₀O₆
• MW: 414.491407871246
• CID: 310180
• PubChem ID: 317839
• Update Time: 2025-04-19

Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Bufa-3,20,22-trienolide,5,14,16-trihydroxy-19-oxo-, (5b,16b)- (9CI)
• 5,14,16-trihydroxy-13-methyl-17-(6-oxopyran-3-yl)-2,6,7,8,9,11,12,15,16,17-decahydro-1H-cyclopenta[a]phenanthrene-10-carbaldehyde
• AC1L7WU6
• BERSENOGENIN
• NCI60_002015
• NSC251692
• NSC-251692
• DTXSID00312236
• CHEMBL1982512
• 30344-97-9

• Inchi： 1S/C24H30O6/c1-21-10-6-16-17(7-11-23(28)9-3-2-8-22(16,23)14-25)24(21,29)12-18(26)20(21)15-4-5-19(27)30-13-15/h3-5,9,13-14,16-18,20,26,28-29H,2,6-8,10-12H2,1H3
• InChI Key： GJMVUWVCQBSDQU-UHFFFAOYSA-N
• SMILES： OC12CC(C(C3=COC(C=C3)=O)C1(C)CCC1C3(C=O)CCC=CC3(CCC21)O)O

Computed Properties

• Exact Mass: 414.2043
• Monoisotopic Mass: 414.204
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 8
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.445
• Boiling Point: 633.3°C at 760 mmHg
• Flash Point: 218.7°C
• Refractive Index: 1.692
• PSA: 104.06
• LogP: 2.31180

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones